Cas no 5285-27-8 ((8s,9r,13r,14r)-3-hydroxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6h-cyclopenta[a]phenanthren-17-one)

• Product Name: (8s,9r,13r,14r)-3-hydroxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6h-cyclopenta[a]phenanthren-17-one
• CAS No: 5285-27-8
• MF: C₁₈H₂₂O₂
• MW: 270.366085529327
• CID: 1579436
• PubChem ID: 667482
• Update Time: 2025-04-21

(8s,9r,13r,14r)-3-hydroxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6h-cyclopenta[a]phenanthren-17-one Chemical and Physical Properties

Names and Identifiers

• (8s,9r,13r,14r)-3-hydroxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6h-cyclopenta[a]phenanthren-17-one
• 3-Hydroxy-oestra-1,3,5(10)-trien-17-on
• 3-Hydroxy-estra-1,3,5(10)-trien-17-on
• 3-hydroxy-estra-1,3,5(10)-triene-17-one
• ent-Estrone
• (-)-Estrone
• UNII-57EB028MGD
• Estra-1,3,5(10)-trien-17-one, 3-hydroxy-, (8alpha,9beta,13alpha,14beta)-
• Estrone, (-)-
• AC1LDI6F
• 3-Hydroxy-oestra-1,3,5(10)-trien-17-on; 3-Hydroxy-estra-1,3,5(10)-trien-17-on; 3-hydroxy-estra-1,3,5(10)-triene-17-one; ent-Estrone; (-)-Estrone; UNII-57EB028MGD; Estra-1,3,5(10)-trien-17-one, 3-hydroxy-, (8alpha,9beta,13alpha,14beta)-; Estrone, (-)-; AC1LDI6F;
• 5285-27-8
• Q27261500
• DTXSID10904646
• 57EB028MGD
• DNXHEGUUPJUMQT-LISAXSMJSA-N
• ESTRA-1,3,5(10)-TRIEN-17-ONE, 3-HYDROXY-, (8.ALPHA.,9.BETA.,13.ALPHA.,14.BETA.)-
• ectron-e

• Inchi： 1S/C18H22O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3,5,10,14-16,19H,2,4,6-9H2,1H3/t14-,15-,16+,18+/m0/s1
• InChI Key： DNXHEGUUPJUMQT-LISAXSMJSA-N
• SMILES： O=C1CC[C@@H]2[C@H]3CCC4C=C(C=CC=4[C@@H]3CC[C@]21C)O

Computed Properties

• Exact Mass: 270.16206
• Monoisotopic Mass: 270.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrogens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids Estrogens and derivatives